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Side Effect Profile: Citalopram vs. Tricyclic
Antidepressants (TCAs)

Side Effect Citalopram (SSRI)
Tricyclic
Antidepressants
(TCAs)

Clinical Context & Evidence

Overall
Tolerability

Better Poorer Significantly fewer patients on
Citalopram withdrew from trials

due to adverse events compared
to TCAs (OR 0.54) [1].

Anticholinergic
Effects

• Dry Mouth Less common and
severe [2]

Very common [3] [2] Caused by TCAs' strong
antagonism of muscarinic

acetylcholine receptors [3].

• Constipation Less common [2] Very common [3] [2] -

• Blurred Vision Less common [2] Very common [3] [2] -
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Side Effect Citalopram (SSRI)
Tricyclic
Antidepressants
(TCAs)

Clinical Context & Evidence

• Urinary
Retention

Rare [2] More common; can
worsen existing

condition [3]

-

Sedation Less sedating; can

cause insomnia or
drowsiness [4] [5]

Often causes

significant drowsiness
[3] [2]

Sedation from TCAs is linked to

their antihistamine (H1) effect [3].

| Cardiovascular Effects | • Risk of dose-dependent QT prolongation [6] [7] • Max dose limited to

40mg/day (20mg for elderly) [6] | • Risk of orthostatic hypotension, tachycardia [3] [2] • Can cause

abnormal heart rhythms (arrhythmia) [3] [2] | TCAs are associated with more dangerous cardiac side effects,

especially in overdose [2]. | | Sexual Dysfunction | Common (e.g., low libido, erectile dysfunction,

anorgasmia) [6] [2] [7] | Common [2] | Sexual dysfunction is a frequent reason for discontinuation across

most antidepressants. | | Weight Change | Can occur (usually gain) [7] | Common (gain) [3] [2] | - | | Nausea

/ GI Upset | Common, especially early in treatment [5] [2] | Occurs [2] | Linked to stimulation of serotonin

receptors in the gut [7]. |

Mechanisms of Action and Side Effect Causation

The difference in side effect profiles originates from their distinct molecular mechanisms. The following

diagram illustrates the key biological pathways and targets for each drug class.
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The diagram shows that while both drug classes increase synaptic levels of serotonin and/or norepinephrine

to produce therapeutic effects, TCAs also block several other key receptors, which directly explains their

broader and more severe side effect profile [3] [2].

Key Experimental Data and Methodologies

The comparative conclusions are largely drawn from high-level evidence such as systematic reviews and

meta-analyses.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s523860?utm_src=pdf-body-img
https://www.rxlist.com/tricyclic_antidepressants_tcas/drug-class.htm
https://www.healthline.com/health/antidepressant-side-effects
https://www.smolecule.com/products/s523860?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Source of Comparative Data: A key source is a systematic review and meta-analysis from the

Cochrane Collaboration (2012), which included 37 randomized controlled trials (RCTs) with over
6,000 participants [1].

Primary Outcomes: The review focused on efficacy (number of patients who responded or
remitted), acceptability (all-cause treatment discontinuation), and tolerability (side effects,

withdrawal due to adverse events) [1].
Statistical Findings: The meta-analysis found a statistically significant advantage for Citalopram in

tolerability, with fewer patients withdrawing due to adverse events compared to those on TCAs
(Odds Ratio 0.54, 95% CI 0.38 to 0.78) [1].

Conclusion for Drug Development

For researchers and drug development professionals, the key takeaway is that the selectivity of Citalopram

for the serotonin transporter offers a superior safety and tolerability profile over the broader pharmacology

of TCAs. This is a major reason SSRIs like Citalopram have largely replaced TCAs as first-line

pharmacotherapy for depression [6]. However, the dose-dependent risk of QT prolongation with Citalopram

is a critical consideration for later-generation drug design, highlighting the need for compounds free from

serious cardiovascular liabilities [6] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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